Cas no 2138220-99-0 (5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid)

5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid structure
2138220-99-0 structure
Product name:5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
CAS No:2138220-99-0
MF:C11H15N5O2
MW:249.269101381302
CID:6141199
PubChem ID:165831185

5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
    • 2138220-99-0
    • EN300-1128079
    • Inchi: 1S/C11H15N5O2/c1-7(2)6-16-10(8-4-5-12-15(8)3)9(11(17)18)13-14-16/h4-5,7H,6H2,1-3H3,(H,17,18)
    • InChI Key: NNNJMUBFKCWWQL-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C2=CC=NN2C)N(CC(C)C)N=N1)=O

Computed Properties

  • Exact Mass: 249.12257474g/mol
  • Monoisotopic Mass: 249.12257474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.8Ų
  • XLogP3: 0.8

5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1128079-5.0g
5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
2138220-99-0
5g
$2858.0 2023-06-09
Enamine
EN300-1128079-1.0g
5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
2138220-99-0
1g
$986.0 2023-06-09
Enamine
EN300-1128079-5g
5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
2138220-99-0 95%
5g
$2858.0 2023-10-26
Enamine
EN300-1128079-0.5g
5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
2138220-99-0 95%
0.5g
$946.0 2023-10-26
Enamine
EN300-1128079-0.05g
5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
2138220-99-0 95%
0.05g
$827.0 2023-10-26
Enamine
EN300-1128079-10.0g
5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
2138220-99-0
10g
$4236.0 2023-06-09
Enamine
EN300-1128079-10g
5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
2138220-99-0 95%
10g
$4236.0 2023-10-26
Enamine
EN300-1128079-1g
5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
2138220-99-0 95%
1g
$986.0 2023-10-26
Enamine
EN300-1128079-2.5g
5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
2138220-99-0 95%
2.5g
$1931.0 2023-10-26
Enamine
EN300-1128079-0.25g
5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
2138220-99-0 95%
0.25g
$906.0 2023-10-26

Additional information on 5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 2138220-99-0)

5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2138220-99-0, belongs to a class of molecules known for their versatility in drug discovery and development. The presence of multiple functional groups such as the pyrazole ring, triazole ring, and carboxylic acid moiety makes it a promising candidate for further exploration in medicinal chemistry.

The structure of 5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid is characterized by a fused system of a pyrazole ring and a triazole ring, which are both well-known for their role in various biological processes. The pyrazole ring is particularly interesting because it is a common scaffold in many bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The triazole ring, on the other hand, is known for its stability and ability to participate in hydrogen bonding interactions, which can enhance the binding affinity of a molecule to its target.

One of the most compelling aspects of this compound is its potential as a pharmacological agent. Recent studies have suggested that molecules containing both pyrazole and triazole moieties may exhibit a wide range of biological activities. For instance, the pyrazole moiety has been shown to possess properties that make it effective in modulating enzyme activity and receptor binding. Similarly, the triazole ring has been implicated in various therapeutic applications due to its ability to form stable complexes with biological targets.

Research has also highlighted the importance of the substituents attached to the core structure of 5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid. The presence of a methyl group on the pyrazole ring and an isobutyl group on the triazole ring can significantly influence the pharmacokinetic and pharmacodynamic properties of the compound. These substituents can affect solubility, metabolic stability, and binding affinity, making them crucial factors in drug design.

In addition to its structural features, 5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid has shown promise in preliminary pharmacological studies. Researchers have been particularly interested in its potential as an antimicrobial agent, with some early findings suggesting activity against various bacterial and fungal strains. This is an exciting development given the growing concern over antibiotic resistance worldwide. The ability of this compound to interact with microbial cell walls or enzymes could provide a novel approach to combating infections.

The synthesis of 5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid is another area where significant progress has been made. Modern synthetic methodologies have enabled chemists to construct complex heterocyclic frameworks with high precision and yield. Techniques such as multi-component reactions (MCRs) and transition metal-catalyzed cross-coupling reactions have been particularly useful in generating derivatives of this compound with varying substituents. These synthetic advances have not only facilitated the production of large quantities of the compound for research purposes but also opened up new avenues for structural optimization.

The biological evaluation of 5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid has been complemented by computational studies aimed at understanding its interactions with biological targets at the molecular level. Molecular docking simulations have been employed to predict how this compound might bind to enzymes or receptors involved in disease pathways. These simulations have provided valuable insights into the binding affinities and mode of action of potential drug candidates like this one.

In conclusion, 5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2138220-99) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential as an antimicrobial agent and other therapeutic applications make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one are poised to play a crucial role in addressing some of the most pressing challenges in medicine today.

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